Cas no 1807088-41-0 (Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate
• CAS No: 1807088-41-0
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 4796409
• Update Time: 2025-09-23

Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate

• Inchi： 1S/C12H13FN2O2/c1-2-17-12(16)5-9-10(7-15)8(6-14)3-4-11(9)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： NVCSSVVTIBTEMJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CN)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate

Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate (CAS No. 1807088-41-0): A Comprehensive Overview

Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate (CAS No. 1807088-41-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure, featuring a combination of amino, cyano, and fluoro substituents, makes it a versatile intermediate in the creation of novel therapeutic agents.

The compound's primary significance lies in its application as a building block for more complex pharmaceutical entities. The presence of the 3-aminomethyl group provides a reactive site for further functionalization, while the 2-cyano and 6-fluoro groups contribute to its overall stability and reactivity. These features make it an attractive candidate for medicinal chemists seeking to develop new drugs with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The incorporation of the 6-fluoro moiety in Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate aligns with this trend, making it a valuable asset in the quest for next-generation pharmaceuticals. Studies have shown that fluorine atoms can significantly influence the pharmacokinetic properties of drug molecules, often leading to better pharmacological outcomes.

The compound's potential applications extend beyond its role as an intermediate in drug synthesis. It has also been explored in the field of agrochemicals, where its structural features contribute to the development of more effective and environmentally friendly pesticides. The combination of nitrogen-containing functional groups enhances its interaction with biological targets, making it a promising candidate for such applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate. These innovations have not only improved the availability of the compound but also reduced the cost associated with its synthesis. This accessibility is crucial for both academic research and industrial applications, as it allows for broader exploration of its potential uses.

The safety profile of Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate is another critical aspect that has been thoroughly investigated. Extensive laboratory studies have been conducted to assess its stability, reactivity, and potential hazards. These investigations have consistently shown that the compound behaves predictably under standard laboratory conditions, making it a reliable choice for researchers.

In conclusion, Ethyl 3-aminomethyl-2-cyano-6-fluorophenylacetate (CAS No. 1807088-41-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry, make it an invaluable tool for scientists working on the development of new drugs and agrochemicals. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.